![molecular formula C16H17N5O B3333088 4-(9-benzyl-9H-purin-6-yl)morpholine CAS No. 944063-01-8](/img/structure/B3333088.png)
4-(9-benzyl-9H-purin-6-yl)morpholine
Overview
Description
Scientific Research Applications
Chemical and Pharmacological Interest in Morpholine Derivatives
Morpholine derivatives have been recognized for their broad spectrum of pharmacological profiles, which include antimicrobial, anticancer, and anti-inflammatory activities among others. The morpholine ring, due to its unique structural features, has been extensively investigated in drug design and chemical synthesis, contributing to the development of various therapeutic agents. The incorporation of the morpholine moiety into pharmaceutical compounds has been shown to enhance their bioactivity and pharmacokinetic properties, making it a valuable component in medicinal chemistry (Asif & Imran, 2019).
Morpholino Oligos in Gene Function Studies
Morpholino oligos, which are synthetic molecules designed to block access of other molecules to specific sequences within RNA, have been extensively used to inhibit gene function in various model organisms. This approach has been successful in studying gene function, especially in developmental biology, where morpholinos provide a relatively simple and rapid method to assess the roles of specific genes (Heasman, 2002).
Antioxidant Activity and Analytical Methods
Morpholine derivatives have also been investigated for their antioxidant properties. The assessment of antioxidant activity is crucial in various fields including food engineering, medicine, and pharmacy. Various analytical methods, such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests, have been used to determine the antioxidant activity of compounds, including morpholine derivatives. These studies contribute to understanding the potential health benefits of antioxidants in preventing oxidative stress-related diseases (Munteanu & Apetrei, 2021).
Pharmaceutical Applications and Synthetic Approaches
The synthetic approaches and pharmacological attributes of morpholine derivatives have been extensively reviewed, highlighting their significance in the pharmaceutical industry. Morpholine and its analogues exhibit a wide range of pharmacological activities, making them attractive targets for the development of new therapeutic agents. The review of current methodologies in the synthesis of morpholine and its analogues reveals their potential as pharmacophores in drug discovery (Mohammed et al., 2015).
properties
IUPAC Name |
4-(9-benzylpurin-6-yl)morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O/c1-2-4-13(5-3-1)10-21-12-19-14-15(17-11-18-16(14)21)20-6-8-22-9-7-20/h1-5,11-12H,6-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDNWCHAWRTVFRV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC3=C2N=CN3CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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